Cas no 1227958-34-0 (2-Chloro-1-(1-isopropyl-1H-1,2,4-triazol-5-yl)ethanone)

• Product Name: 2-Chloro-1-(1-isopropyl-1H-1,2,4-triazol-5-yl)ethanone
• CAS No: 1227958-34-0
• MF: C₇H₁₀ClN₃O
• MW: 187.626800060272
• CID: 1035848
• PubChem ID: 71299185
• Update Time: 2025-09-26

2-Chloro-1-(1-isopropyl-1H-1,2,4-triazol-5-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-(1-isopropyl-1H-1,2,4-triazol-5-yl)ethanone
• 2-Chloro-1-(2-isopropyl-2H-[1,2,4]triazol-3-yl)-ethanone
• 2-chloro-1-(2-isopropyl-1,2,4-triazol-3-yl)ethanone
• AK118799
• AM80951
• FT-0686298
• KB-229293
• QC-773
• WTI-11791
• SCHEMBL1485108
• 2-chloro-1-(2-propan-2-yl-1,2,4-triazol-3-yl)ethanone
• 2-Chloro-1-[1-(propan-2-yl)-1H-1,2,4-triazol-5-yl]ethan-1-one
• Ethanone, 2-chloro-1-[1-(1-methylethyl)-1H-1,2,4-triazol-5-yl]-
• H11078
• DTXSID20744297
• AKOS016000468
• CS-0338500
• 2-Chloro-1-(1-isopropyl-1H-1,2,4-triazol-5-yl)ethan-1-one
• 1227958-34-0
• YCAHYQDYDBCHBX-UHFFFAOYSA-N
• DB-355495

• MDL： MFCD22199271
• Inchi： 1S/C7H10ClN3O/c1-5(2)11-7(6(12)3-8)9-4-10-11/h4-5H,3H2,1-2H3
• InChI Key： YCAHYQDYDBCHBX-UHFFFAOYSA-N
• SMILES： ClCC(C1=NC=NN1C(C)C)=O

Computed Properties

• Exact Mass: 187.0512396g/mol
• Monoisotopic Mass: 187.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.6 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones